2-[2-Sulfo(ethyl-d4)]pseudourea

• CAS RN: 1346602-43-4
• Molecular Formula: C3H8N2O3S2
• Molecular Weight: 188.252
• IUPAC Name: 2-carbamimidoylsulfanyl-1,1,2,2-tetradeuterioethanesulfonic acid
• InChI: InChI=1S/C3H8N2O3S2/c4-3(5)9-1-2-10(6,7)8/h1-2H2,(H3,4,5)(H,6,7,8)/i1D2,2D2
• InChI Key: LTHWZZOUNJCHES-LNLMKGTHSA-N
• SMILES: C(CS(=O)(=O)O)SC(=N)N
• synonyms: 2-[(Aminoiminomethyl)thio](ethane-d4)sulfonic Acid; 2-S-Thiuronium (Ethane-d4)sulfonate; 2-(Amidinothio)(ethane-d4)sulfonic Acid; 2-S-Thiuronium (Ethane-d4)sulfonate; Carbamimidothioic Acid 2-Sulfo(ethyl-d4) Ester

Description

2-[2-Sulfo(ethyl-d4)]pseudourea, also known as 2-SEP, is an organic compound that has been used in a variety of scientific research applications. It is a derivative of pseudourea, an organic compound that was first synthesized in 1871 by the German chemist Friedrich Wöhler. Since then, 2-SEP has been used in a wide range of research applications, particularly in biochemistry, pharmacology, and medicine. The purpose of

Scientific Research Applications

2-[2-Sulfo(ethyl-d4)]pseudourea has been used in a variety of scientific research applications, particularly in biochemistry, pharmacology, and medicine. In biochemistry, 2-[2-Sulfo(ethyl-d4)]pseudourea has been used to study enzyme-catalyzed reactions, as well as to investigate the mechanisms of action of various enzymes. In pharmacology, it has been used to study the pharmacokinetics and pharmacodynamics of drugs. In medicine, it has been used to study the effects of drugs on the human body, as well as to investigate the mechanisms of action of various drugs.

Mechanism of Action

The mechanism of action of 2-[2-Sulfo(ethyl-d4)]pseudourea is not fully understood, however, it is believed to act as a substrate for various enzymes. Specifically, it is believed to act as a substrate for the enzyme cytochrome P450, which is involved in the metabolism of drugs. In addition, it is believed to act as a substrate for the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[2-Sulfo(ethyl-d4)]pseudourea are not well understood. However, it is believed to act as a substrate for various enzymes, and thus may have an effect on the metabolism of drugs. In addition, it is believed to act as a substrate for the enzyme acetylcholinesterase, and thus may have an effect on the breakdown of acetylcholine, a neurotransmitter.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[2-Sulfo(ethyl-d4)]pseudourea in laboratory experiments is its high solubility in aqueous solution. This allows for easy preparation of solutions for use in experiments. In addition, 2-[2-Sulfo(ethyl-d4)]pseudourea is relatively stable and can be stored for extended periods of time. However, one of the major limitations of using 2-[2-Sulfo(ethyl-d4)]pseudourea in laboratory experiments is its low reactivity. This can make it difficult to study the mechanisms of action of various enzymes and drugs.

Future Directions

Given the potential of 2-[2-Sulfo(ethyl-d4)]pseudourea in scientific research applications, there are numerous potential future directions for further research. For example, further research could be conducted to investigate the biochemical and physiological effects of 2-[2-Sulfo(ethyl-d4)]pseudourea. In addition, further research could be conducted to investigate the mechanisms of action of various enzymes and drugs in the presence of 2-[2-Sulfo(ethyl-d4)]pseudourea. Finally, further research could be conducted to investigate the potential applications of 2-[2-Sulfo(ethyl-d4)]pseudourea in biotechnology and medicine.

Synthesis Methods

2-[2-Sulfo(ethyl-d4)]pseudourea is synthesized from pseudourea and ethyl-d4. The reaction is catalyzed by a strong base, such as sodium hydroxide, and is conducted in aqueous solution. The reaction proceeds through a series of steps, beginning with the deprotonation of pseudourea, followed by the nucleophilic addition of ethyl-d4 to the resulting anion. The reaction is then quenched with aqueous acid, resulting in the formation of 2-[2-Sulfo(ethyl-d4)]pseudourea.